Cas no 90557-39-4 (BENZENEACETONITRILE, 5-AMINO-2-METHOXY-)

• Product Name: BENZENEACETONITRILE, 5-AMINO-2-METHOXY-
• CAS No: 90557-39-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 3370953
• PubChem ID: 69077889
• Update Time: 2025-04-24

BENZENEACETONITRILE, 5-AMINO-2-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 5-AMINO-2-METHOXY-
• SCHEMBL4522555
• 90557-39-4
• DTXSID701291439
• 5-Amino-2-methoxybenzeneacetonitrile

• Inchi： 1S/C9H10N2O/c1-12-9-3-2-8(11)6-7(9)4-5-10/h2-3,6H,4,11H2,1H3
• InChI Key： IYIKERYGJPPCRC-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(N)=CC=C1OC

Computed Properties

• Exact Mass: 162.079312947Da
• Monoisotopic Mass: 162.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Additional information on BENZENEACETONITRILE, 5-AMINO-2-METHOXY-

BENZENEACETONITRILE, 5-AMINO-2-METHOXY- (CAS No. 90557-39-4)

Benzeneacetonitrile, 5-amino-2-methoxy-benzylidene (also referred to as BENZENEACETONITRILE, 5-AMINO-2-METHOXY) is a specialized organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the category of cyanides and nitriles, which are known for their diverse applications in chemistry and pharmacology. The CAS registry number 90557-39-4 uniquely identifies this substance, facilitating its tracking and referencing in scientific literature and databases.

Benzeneacetonitrile, 5-amino-2-methoxy-benzylidene is characterized by its unique structure, which includes a benzene ring substituted with an amino group at position 5 and a methoxy group at position 2. The molecule also features a nitrile group attached to the benzene ring via a methylene bridge, making it a versatile compound for various chemical reactions and biological applications.

Recent studies have highlighted the potential of this compound in anticancer drug development. Its structural features, particularly the presence of the nitrile group and the amino-methoxy substituents, make it an interesting candidate for exploring its effects on cell proliferation, apoptosis, and angiogenesis. Researchers have also investigated its role in modulating enzyme activity, including cytochrome P450 enzymes, which are critical in drug metabolism.

In the realm of neuroscience, this compound has shown promise as a potential agent for modulating neuronal signaling pathways. Its ability to interact with receptor systems such as GABA receptors and serotonin reuptake inhibitors suggests its potential in the treatment of neurological disorders like epilepsy and depression.

Furthermore, Benzeneacetonitrile, 5-amino-2-methoxy-benzylidene has been explored for its effects on inflammatory responses. Preclinical studies indicate that this compound may possess anti-inflammatory properties, making it a potential candidate for the development of therapies targeting inflammatory diseases such as arthritis and inflammatory bowel disease.

One of the key advantages of this compound is its selectivity profile. Its unique structure allows it to target specific molecular pathways without affecting others, which is crucial for minimizing off-target effects in drug development. This selectivity has been attributed to its ability to bind to specific receptor sites and enzyme pockets, as demonstrated by advanced techniques such as X-ray crystallography and molecular docking studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzeneacetonitrile, 5-amino-2-methoxy-benzylidene, making it more accessible for research purposes. Various reaction mechanisms and optimization strategies have been developed to enhance the yield and purity of this compound, ensuring its suitability for both in vitro and in vivo studies.

In conclusion, Benzeneacetonitrile, 5-amino-2-methoxy-benzylidene (CAS No. 90557-39-4) is a multifaceted compound with significant potential in the field of biomedical research. Its unique structure, coupled with its demonstrated effects on various biological pathways, positions it as a promising candidate for further exploration in drug development and disease treatment.